![molecular formula C10H13ClN2O B1273586 4-[(6-Chloropyridin-3-yl)methyl]morpholine CAS No. 311774-34-2](/img/structure/B1273586.png)
4-[(6-Chloropyridin-3-yl)methyl]morpholine
Overview
Description
4-[(6-Chloropyridin-3-yl)methyl]morpholine, also known as 4-CMM, is an organic compound belonging to the morpholine family. It is a heterocyclic amine composed of a morpholine ring with a chlorine-substituted pyridine ring attached to it. 4-CMM is a versatile compound that has been used in a variety of scientific research applications, including as an inhibitor for the enzyme acetylcholinesterase (AChE), as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), and as an inhibitor of the enzyme tyrosine kinase (TK). 4-CMM has also been used in biochemical and physiological studies to investigate the effects of various drugs and compounds on the body.
Scientific Research Applications
Synthesis and Characterization in Medicinal Chemistry
4-[(6-Chloropyridin-3-yl)methyl]morpholine and its derivatives have been synthesized and characterized for their potential applications in medicinal chemistry. For instance, a chiral alkoxymethyl morpholine analog was identified as a novel and selective dopamine D4 receptor antagonist, demonstrating its potential in neurological research and therapy (Witt et al., 2016).
Antimicrobial and Antiurease Activities
Compounds containing a morpholine nucleus, including derivatives of this compound, have been studied for their antimicrobial and antiurease activities. Some of these compounds showed activity against specific microorganisms like M. smegmatis and yeasts like C. albicans and S. cerevisiae, indicating their potential use in combating infections and diseases (Bektaş et al., 2012).
Application in Organic Synthesis
These compounds have also been utilized in the synthesis of various heterocyclic compounds. For example, they have been employed in the synthesis of pyrrolo[1,2-a]quinoxalines via 1,3-dipolar cycloaddition reactions, demonstrating their versatility in organic chemistry and pharmaceutical synthesis (Kim et al., 1990).
Inhibitory Effects on Biological Targets
Morpholine derivatives, including those similar to this compound, have been evaluated for their inhibitory effects on biological targets such as xanthine oxidase. This enzyme is a key target in the treatment of conditions like gout, and these compounds have shown promise as non-purine xanthine oxidase inhibitors and anti-inflammatory agents (Šmelcerović et al., 2013).
Catalysis in Chemical Reactions
These compounds have also been involved in catalytic processes. For instance, N-{2-(arylthio/seleno)ethyl}morpholine/piperidine–palladium(II) complexes, derived from similar compounds, have shown effectiveness as catalysts in the Heck reaction, a significant reaction in organic chemistry for carbon-carbon bond formation (Singh et al., 2013).
Safety and Hazards
The safety information available indicates that “4-[(6-Chloropyridin-3-yl)methyl]morpholine” may be a hazard and that appropriate precautions should be taken when handling it . For detailed safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the supplier .
Mechanism of Action
Target of Action
The primary target of 4-[(6-Chloropyridin-3-yl)methyl]morpholine is cancer cells . The compound selectively binds to these cells, inhibiting their proliferation .
Mode of Action
This compound exerts its anti-tumor effect by selectively binding to cancer cells and inhibiting their proliferation
Pharmacokinetics
The compound is soluble in many organic solvents , which may influence its bioavailability.
Result of Action
The primary result of the action of this compound is the inhibition of cancer cell proliferation . By selectively binding to these cells, the compound prevents their growth and division, thereby exerting its anti-tumor effect .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in a cool, dry, and airtight container, avoiding contact with oxygen, strong acid, and strong alkali . Furthermore, the compound is sensitive and should be handled with care to avoid contact with skin, eyes, and the respiratory tract .
properties
IUPAC Name |
4-[(6-chloropyridin-3-yl)methyl]morpholine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O/c11-10-2-1-9(7-12-10)8-13-3-5-14-6-4-13/h1-2,7H,3-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGGCJTJHZSXKJT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CN=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00394259 | |
Record name | 4-[(6-chloropyridin-3-yl)methyl]morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
311774-34-2 | |
Record name | 4-[(6-chloropyridin-3-yl)methyl]morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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